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Compound of Interest

4-methoxy-3-methylbenzene-1,2-
Compound Name:

diamine
CAS No.: 97433-22-2
Cat. No.: B6614899

Get Quote

4-methoxy-3-methylbenzene-1,2-diamine belongs to the ortho-phenylenediamine family,

which serves as a cornerstone for the synthesis of numerous fused heterocyclic systems. The
adjacent amino groups provide a reactive di-nucleophilic site for cyclocondensation reactions.
The methoxy and methyl substituents on the aromatic ring are expected to influence the
compound's reactivity and modulate the physicochemical properties of its derivatives, such as
solubility, lipophilicity, and metabolic stability—key parameters in drug design.

Table 1: Chemical and Physical Properties of 4-methoxy-3-methylbenzene-1,2-diamine
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Property Value Source

CAS Number 97433-22-2

Molecular Formula CsH12N20 [1]

Molecular Weight 152.19 g/mol [2]
4-methoxy-3-methylbenzene-

IUPAC Name o [1]
1,2-diamine

SMILES CC1=C(C=CC(=C1IN)N)OC [1]
FKPFTMDBQWVKQV-

InChliKey [1]
UHFFFAOYSA-N

Monoisotopic Mass 152.09496 Da [1]

Predicted XlogP 0.9 [1]

Expected to be a solid, from
Appearance white to brown/purple, typical [3]

of arylamines.

| Stability | Likely sensitive to air and light, a common characteristic of o-phenylenediamines. |

[4][5] |
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Chemical Structure

4-methoxy-3-methylbenzene-1,2-diaming
CAS: 97433-22-2
CsH12N20
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Fmethoxy-B-methyl-Z-nitroanilia

;

Dissolve in Ethanol/
Methanol

;

Add 10% Pd/C Catalyst
(under N2 atmosphere)

l

Hydrogenation (Hz gas)
Stir at Room Temperature

Monitor by TLC/LC-MS

Reaction Complete

Filter through Celite®
to Remove Catalyst

l

Evaporate Solvent
(Rotary Evaporator)

4-methoxy-3-methylbenzene-1,2-diamine
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Benzimidazole Formation

Carboxylic Acid or Aldehyde |+ Heat / Acid 5 -
(R-COOH / R-CHO) Substituted Benzimidazole

Quinoxaline Formation

| a-Dicarbonyl Compound + Heat / Acid ] . ;
(R-CO-CO-R) Substituted Quinoxaline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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